Cas no 2098089-94-0 ([3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride)

• Product Name: [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• CAS No: 2098089-94-0
• MF: C₁₂H₂₆ClN
• MW: 219.794542789459
• CID: 5725947
• PubChem ID: 122240191
• Update Time: 2025-06-24

[3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS040813352
• 2098089-94-0
• [3-(3,3-dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride
• 3-(3,3-dimethylcyclobutyl)-N,2,2-trimethylpropan-1-amine;hydrochloride
• F2147-6350
• [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

• Inchi： 1S/C12H25N.ClH/c1-11(2)6-10(7-11)8-12(3,4)9-13-5;/h10,13H,6-9H2,1-5H3;1H
• InChI Key： RJDOCYSAAXHJJZ-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(C)(C)CC1CC(C)(C)C1

Computed Properties

• Exact Mass: 219.1753775g/mol
• Monoisotopic Mass: 219.1753775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride

Introduction to [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098089-94-0)

[3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098089-94-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's molecular formula is C15H27N·HCl, and it has a molecular weight of approximately 261.85 g/mol. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The structure of [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is composed of a cyclobutane ring with two methyl groups at the 3-position, a propyl chain with two additional methyl groups at the 2-position, and a methylamine group. This intricate structure contributes to its distinct chemical properties and biological activity. The presence of the cyclobutane ring and multiple methyl groups provides rigidity and steric hindrance, which can influence its binding affinity to specific receptors or enzymes.

In recent years, medicinal chemistry has seen a surge in the development of compounds with similar structural motifs due to their potential in treating various diseases. For instance, compounds with cyclobutane rings have shown promise in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The therapeutic potential of [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride is currently being explored in several preclinical studies.

One of the primary areas of interest for this compound is its neuropharmacological properties. Preclinical studies have indicated that [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride exhibits potent activity at serotonin receptors, particularly the 5-HT_1A receptor. This receptor subtype plays a crucial role in regulating mood and anxiety disorders. Initial findings suggest that the compound may have anxiolytic and antidepressant effects, making it a promising candidate for the development of new treatments for these conditions.

Beyond its potential in neuropharmacology, [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride has also shown activity in other therapeutic areas. For example, preliminary studies have demonstrated its ability to modulate dopamine receptors, which are involved in motor control and reward pathways. This suggests that the compound may have applications in treating movement disorders such as Parkinson's disease.

The pharmacokinetic properties of [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride are another important aspect of its evaluation. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound shows low toxicity in animal models, further supporting its safety profile.

In terms of drug development, the synthesis and purification of [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride have been optimized to ensure high yields and purity levels. Various synthetic routes have been explored to improve efficiency and scalability for large-scale production. These efforts are crucial for advancing the compound through clinical trials and eventual commercialization.

The clinical trials for [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride are currently in the early stages. Phase I trials are underway to assess the safety and tolerability of the compound in healthy volunteers. These trials will provide valuable data on dosing regimens and potential side effects. If these initial trials are successful, subsequent Phase II trials will focus on evaluating the efficacy of the compound in specific patient populations with anxiety disorders or depression.

In conclusion, [3-(3,3-Dimethylcyclobutyl)-2,2-dimethylpropyl](methyl)amine hydrochloride (CAS No. 2098089-94-0) represents a promising new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its mechanisms of action and therapeutic applications, potentially leading to new treatments for various diseases.